Cas no 92224-44-7 (2,3,6,7-tetrahydro-1H-Cyclopenta[d]pyridazine-1,4(5H)-dione)

• Product Name: 2,3,6,7-tetrahydro-1H-Cyclopenta[d]pyridazine-1,4(5H)-dione
• CAS No: 92224-44-7
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 998265
• PubChem ID: 326367
• Update Time: 2025-10-28

2,3,6,7-tetrahydro-1H-Cyclopenta[d]pyridazine-1,4(5H)-dione Chemical and Physical Properties

Names and Identifiers

• 2,3,6,7-tetrahydro-1H-Cyclopenta[d]pyridazine-1,4(5H)-dione
• 2,3,6,7-Tetrahydro-5H-cyclopenta[d]pyridazin-1,4-dione
• 3,5,6,7-tetrahydro-2H-cyclopenta[d]pyridazine-1,4-dione
• HBKYKQJBXCNTFO-UHFFFAOYSA-N
• 1H,2H,3H,4H,5H,6H,7H-CYCLOPENTA[D]PYRIDAZINE-1,4-DIONE
• 92224-44-7
• F71150
• SCHEMBL17723415
• DTXSID50315818
• 6,7-DIHYDRO-5H-CYCLOPENTA[D]PYRIDAZINE-1,4-DIOL
• NSC-297579
• F97318
• NSC297579
• MFCD27933003
• EN300-7763202
• 2,3,6,7-tetrahydro-5H-cyclopenta[d]pyridazine-1,4-dione
• SCHEMBL1204138
• DB-337849

• Inchi： 1S/C7H8N2O2/c10-6-4-2-1-3-5(4)7(11)9-8-6/h1-3H2,(H,8,10)(H,9,11)
• InChI Key： HBKYKQJBXCNTFO-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C(NN1)=O)CCC2

Computed Properties

• Exact Mass: 152.059
• Monoisotopic Mass: 152.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.38
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.595

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 2,3,6,7-tetrahydro-1H-Cyclopenta[d]pyridazine-1,4(5H)-dione

Recent Advances in the Study of 2,3,6,7-tetrahydro-1H-Cyclopenta[d]pyridazine-1,4(5H)-dione (CAS: 92224-44-7)

The compound 2,3,6,7-tetrahydro-1H-Cyclopenta[d]pyridazine-1,4(5H)-dione (CAS: 92224-44-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridazine-dione structure, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its structure-activity relationships (SAR) to enhance its pharmacological properties.

One of the key breakthroughs in the study of this compound is its role as a potent inhibitor of specific enzymatic targets. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that 2,3,6,7-tetrahydro-1H-Cyclopenta[d]pyridazine-1,4(5H)-dione exhibits selective inhibition against cyclooxygenase-2 (COX-2), a critical enzyme involved in inflammatory pathways. The study utilized molecular docking simulations and in vitro assays to validate its binding affinity and inhibitory potency, suggesting its potential as a lead compound for developing novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent investigations have explored its anticancer potential. A study conducted by a team at the National Cancer Institute (2024) revealed that this compound induces apoptosis in certain cancer cell lines by modulating the expression of pro-apoptotic proteins such as Bax and caspase-3. The research highlighted its low cytotoxicity toward normal cells, making it a promising candidate for further preclinical development. Furthermore, structural modifications of the compound, such as the introduction of halogen substituents, have been shown to enhance its bioactivity and selectivity against cancer cells.

The synthetic methodology for 2,3,6,7-tetrahydro-1H-Cyclopenta[d]pyridazine-1,4(5H)-dione has also seen advancements. A recent publication in Organic Letters (2023) described a novel, scalable synthesis route using a one-pot cyclization strategy, which significantly improved the yield and purity of the compound. This development is particularly important for large-scale production and future clinical applications. The study also provided insights into the reaction mechanisms and optimization of reaction conditions, which could facilitate further derivatization of the compound.

Despite these promising findings, challenges remain in the development of 2,3,6,7-tetrahydro-1H-Cyclopenta[d]pyridazine-1,4(5H)-dione as a therapeutic agent. Issues such as pharmacokinetic properties, bioavailability, and potential off-target effects need to be addressed in future studies. Ongoing research is focusing on formulating the compound into suitable drug delivery systems, such as nanoparticles or liposomes, to enhance its stability and therapeutic efficacy.

In conclusion, 2,3,6,7-tetrahydro-1H-Cyclopenta[d]pyridazine-1,4(5H)-dione (CAS: 92224-44-7) represents a versatile scaffold with significant potential in drug discovery. Its diverse biological activities, coupled with recent advancements in synthetic chemistry and mechanistic understanding, position it as a valuable candidate for further investigation. Future studies should aim to translate these findings into clinical applications, addressing the existing challenges to unlock its full therapeutic potential.